![molecular formula C15H25N5O2 B5563919 2,2-dimethyl-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)propanamide](/img/structure/B5563919.png)
2,2-dimethyl-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)propanamide
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Description
2,2-dimethyl-N-(2-{[6-(4-morpholinyl)-4-pyrimidinyl]amino}ethyl)propanamide, also known as GSK126, is a small molecule inhibitor that specifically targets the histone methyltransferase enhancer of zeste homolog 2 (EZH2). EZH2 is a key component of the polycomb repressive complex 2 (PRC2), which is responsible for the trimethylation of histone H3 lysine 27 (H3K27me3) and subsequent gene silencing. GSK126 has shown promising results in pre-clinical studies as a potential treatment for a variety of cancers, including lymphoma, leukemia, and solid tumors.
Scientific Research Applications
Chemical Syntheses and Reactions
Synthesis of Pyrimidine Derivatives : Research has explored the synthesis of pyrimidine derivatives using compounds with functionalities similar to the query compound. These derivatives often serve as key intermediates in the production of pharmaceuticals and agrochemicals, highlighting the compound's role in synthetic organic chemistry (Tominaga et al., 1991).
Aminocarbonylation Reactions : Dimethylformamide (DMF) has been used as a carbon monoxide source in palladium-catalyzed aminocarbonylations of aryl bromides, producing aryl amides. This process showcases the compound's potential application in facilitating complex organic syntheses, where nitrogen-containing heterocycles are key structural motifs (Wan et al., 2002).
Biological Activities
Anticonvulsant Activity : Hybrid compounds combining elements from known antiepileptic drugs have been synthesized, demonstrating broad spectra of activity in preclinical seizure models. This research indicates the therapeutic potential of structurally related compounds in treating epilepsy and other neurological disorders (Kamiński et al., 2015).
Anticancer and Anti-inflammatory Agents : Synthesis and evaluation of novel compounds derived from visnaginone and khellinone have shown significant anti-inflammatory and analgesic activities. These findings suggest the utility of structurally related compounds in developing new therapeutic agents for inflammation and pain management (Abu‐Hashem et al., 2020).
Antimicrobial Activity : Pyrimidine-triazole derivatives have been synthesized and evaluated for their antimicrobial properties against selected bacterial and fungal strains. Such studies underscore the potential of compounds with similar chemical frameworks in the development of new antimicrobial agents (Majithiya & Bheshdadia, 2022).
properties
IUPAC Name |
2,2-dimethyl-N-[2-[(6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N5O2/c1-15(2,3)14(21)17-5-4-16-12-10-13(19-11-18-12)20-6-8-22-9-7-20/h10-11H,4-9H2,1-3H3,(H,17,21)(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDUMONQDKRJMCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NCCNC1=CC(=NC=N1)N2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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